Cas no 878809-66-6 (1-(3-Methyl-5-nitropyridin-2-yl)piperazine)
878809-66-6 structure
Product Name:1-(3-Methyl-5-nitropyridin-2-yl)piperazine
CAS No:878809-66-6
MF:C10H14N4O2
MW:222.243761539459
MDL:MFCD14543268
CID:1120325
PubChem ID:56687060
Update Time:2025-04-20
1-(3-Methyl-5-nitropyridin-2-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methyl-5-nitro-2-pyridinyl)-Piperazine
- 878809-66-6
- MFCD14543268
- YFLHJNIWMUZYAG-UHFFFAOYSA-N
- NS-02714
- AKOS011764424
- 1-(3-methyl-5-nitropyridin-2-yl)piperazine
- CS-0357773
- SCHEMBL907889
- 1-(3-Methyl-5-nitro-pyridin-2-yl)-piperazine
- 1-(3-Methyl-5-nitropyridin-2-yl)piperazine
-
- MDL: MFCD14543268
- Inchi: 1S/C10H14N4O2/c1-8-6-9(14(15)16)7-12-10(8)13-4-2-11-3-5-13/h6-7,11H,2-5H2,1H3
- InChI Key: YFLHJNIWMUZYAG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN=C(C(C)=C1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 222.11167570g/mol
- Monoisotopic Mass: 222.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74Ų
1-(3-Methyl-5-nitropyridin-2-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222484-5g |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine, 95% min |
878809-66-6 | 95% | 5g |
$526.00 | 2023-09-06 | |
| Matrix Scientific | 222484-10g |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine, 95% min |
878809-66-6 | 95% | 10g |
$840.00 | 2023-09-06 | |
| TRC | M203845-500mg |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine |
878809-66-6 | 500mg |
$ 265.00 | 2022-06-04 | ||
| TRC | M203845-1000mg |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine |
878809-66-6 | 1g |
$ 435.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428443-100mg |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine |
878809-66-6 | 98% | 100mg |
¥1705.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428443-250mg |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine |
878809-66-6 | 98% | 250mg |
¥2394.00 | 2024-04-27 |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
878809-66-6 (1-(3-Methyl-5-nitropyridin-2-yl)piperazine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk